Cas no 117976-91-7 (Desmethyl rabeprazole thioether)

Desmethyl rabeprazole thioether structure
117976-91-7 structure
Product Name:Desmethyl rabeprazole thioether
CAS No:117976-91-7
MF:C17H19N3O2S
MW:329.416662454605
CID:63326
PubChem ID:15166260
Update Time:2025-04-18

Desmethyl rabeprazole thioether Chemical and Physical Properties

Names and Identifiers

    • Desmethyl rabeprazole thioether
    • 2-[[[4-(3-Hydroxypropoxy)-3-methyl-2-pyridyl]methyl]thio]-1H-benzimidazole
    • 3-[[2-[(1H-Benzimidazol-2-ylthio)methyl]-3-methyl-4-pyridinyl]oxy]-1-propanol
    • 3-[2-(1H-benzimidazol-2-ylsulfanylmethyl)-3-methylpyridin-4-yl]oxypropan-1-ol
    • 1-Propanol,3-[[2-[(1H-benzimidazol-2-ylthio)methyl]-3-methyl-4-pyridinyl]oxy]
    • 2-[{4-(3-hydroxypropoxy)-3-methylpyridin-2-yl}methylthio]-1H-benzimidazole
    • 2-[{4-(3-hydroxypropoxy)-3-methylpyridine-2-yl}methylthio]-1H-benzimidazole
    • Demethyl-Rabeprazole Thioether
    • RaBeprazole Impurity 7
    • 1-Propanol,3-[[2-[(1H-benzimidazol-2-ylthio)methyl]-3-methyl-4-pyridinyl]oxy]-
    • WKTPBAPTLLDMKZ-UHFFFAOYSA-N
    • 3-[(2-{[(1H-Benzimidazol-2-yl)sulfanyl]methyl}-3-methylpyridin-4-yl)oxy]propan-1-ol
    • SCHEMBL600640
    • DTXSID30569438
    • 60DBG5I1US
    • FT-0742598
    • 3-((2-(((1H-Benzo[d]imidazol-2-yl)thio)methyl)-3-methylpyridin-4-yl)oxy)propan-1-ol
    • 3-((2-(((1H-benzo[d]imidazol-2-yl)thio)methyl)-3-methylpyridin-4-yl)oxy)propan-1-ol? (Rabeprazole Impurity
    • 1-Propanol, 3-[[2-[(1H-benzimidazol-2-ylthio)methyl]-3-methyl-4-pyridinyl]oxy]-
    • NS00116671
    • UNII-60DBG5I1US
    • 3-((2-((1H-benzo[d]imidazol-2-yl)thio)-3-methylpyridin-4-yl)oxy)propan-1-ol
    • Q27263215
    • 1-Propanol, 3-((2-((1H-benzimidazol-2-ylthio)methyl)-3-methyl-4-pyridinyl)oxy)-
    • CS-0166558
    • 117976-91-7
    • F93953
    • 2-[{4-(3-Hydroxypropoxy)-3-Methylpyridine-2-Yl}-Methylthio]-1H-Benzimidazole
    • AKOS015842452
    • AC-22628
    • Desmethyl rabeprazolethioether
    • RABEPRAZOLE_met020
    • Inchi: 1S/C17H19N3O2S/c1-12-15(18-8-7-16(12)22-10-4-9-21)11-23-17-19-13-5-2-3-6-14(13)20-17/h2-3,5-8,21H,4,9-11H2,1H3,(H,19,20)
    • InChI Key: WKTPBAPTLLDMKZ-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2N1)CC1C(C)=C(C=CN=1)OCCCO

Computed Properties

  • Exact Mass: 329.12000
  • Monoisotopic Mass: 329.11979803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 96.3Ų

Experimental Properties

  • Density: 1.32
  • Boiling Point: 572.5°C at 760 mmHg
  • Flash Point: 300.1°C
  • Refractive Index: 1.673
  • PSA: 96.33000
  • LogP: 3.31980
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent